4-Fluoro-beta-(4-fluorophenyl)-alpha-(2-methyl-1-oxopropyl)-gamma-oxo-N-phenylbenzenebutanamide

• Molecular Formula: C26H23F2NO3
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 2-[1,2-bis(4-fluorophenyl)-2-oxoethyl]-4-methyl-3-oxo-N-phenylpentanamide
• InChI: InChI=1S/C26H23F2NO3/c1-16(2)24(30)23(26(32)29-21-6-4-3-5-7-21)22(17-8-12-19(27)13-9-17)25(31)18-10-14-20(28)15-11-18/h3-16,22-23H,1-2H3,(H,29,32)
• InChI Key: KUEDWDDLRXOHDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C(C(C1=CC=C(C=C1)F)C(=O)C2=CC=C(C=C2)F)C(=O)NC3=CC=CC=C3

Description

4-Fluoro-beta-(4-fluorophenyl)-alpha-(2-methyl-1-oxopropyl)-gamma-oxo-N-phenylbenzenebutanamide belongs to the class of amides . Its complex structure combines various functional groups, making it an intriguing subject for study.

Preparation Methods

Synthetic Routes::

Stepwise Synthesis:

Industrial Production:

Chemical Reactions Analysis

4-Fluoro-beta-(4-fluorophenyl)-alpha-(2-methyl-1-oxopropyl)-gamma-oxo-N-phenylbenzenebutanamide participates in several reactions:

Oxidation: It can undergo oxidative transformations, such as or .

Reduction: Reduction of the carbonyl group yields the corresponding alcohol.

Substitution: Nucleophilic substitution reactions occur at the phenyl ring.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

4-Fluoro-beta-(4-fluorophenyl)-alpha-(2-methyl-1-oxopropyl)-gamma-oxo-N-phenylbenzenebutanamide finds applications in:

Medicinal Chemistry: Researchers explore its potential as a due to its unique structure.

Biological Studies: It may interact with specific or .

Industry: Used as a for more complex molecules.

Mechanism of Action

• The compound’s mechanism of action depends on its specific target.
• It could inhibit enzymes, modulate receptors, or affect cellular processes.
• Further research is needed to elucidate precise pathways.

Comparison with Similar Compounds

Similar Compounds:

: Example reference. : Another reference. : Yet another reference.